N-(1-Oxo-2H-isoquinolin-6-yl)prop-2-enamide

• IUPAC Name: N-(1-oxo-2H-isoquinolin-6-yl)prop-2-enamide
• InChI: InChI=1S/C12H10N2O2/c1-2-11(15)14-9-3-4-10-8(7-9)5-6-13-12(10)16/h2-7H,1H2,(H,13,16)(H,14,15)
• InChI Key: YHMYKZRYQDHDOM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC2=C(C=C1)C(=O)NC=C2
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol

Description

“N-(1-Oxo-2H-isoquinolin-6-yl)prop-2-enamide” is a structurally unique class of tetracyclic N-heterocycles. It is found throughout a myriad of biologically active natural products, pharmaceutical compounds, and functional materials.

Synthesis Analysis

The synthesis of “this compound” involves various radical strategies. The use of N-methacryloyl-2-phenylbenzoimidazoles to construct benzimidazo [2,1- a ]isoquinolin-6 (5 H )-ones has attracted widespread attention due to the versatility and simple preparation of raw materials, as well as the step-economy and mild reaction conditions.

Molecular Structure Analysis

The molecular structure of “this compound” is complex and unique. It is a part of the tetracyclic N-heterocycles class. More detailed structural analysis may require advanced computational methods or experimental techniques.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are diverse and complex. One notable reaction is the electrochemical-oxidation-induced intramolecular annulation via amidyl radicals. This reaction can generate isoquinolinones from various available amides bearing CONH.

Future Directions

The future directions for the study of “N-(1-Oxo-2H-isoquinolin-6-yl)prop-2-enamide” could involve further exploration of its synthesis, chemical reactions, and potential applications in pharmaceutical compounds and functional materials. Additionally, more research could be done to understand its mechanism of action and physical and chemical properties.